Exchange-biased hybrid ferromagnetic–multiferroic core–shell nanostructures†
Nanoscale Pub Date: 2014-04-25 DOI: 10.1039/C4NR00393D
Abstract
Artificial exchange-biased two-phase core–shell nanostructures consisting of ferromagnetic (Ni) and multiferroic (BiFeO3) materials were manufactured by a two-step method. An exchange bias effect was observed and studied, which indicates that it is possible to fabricate ferromagnetic–multiferroic nanostructures to utilize the combined ferroelectric and antiferromagnetic functionalities of bismuth ferrite.
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